Cas no 881438-75-1 (N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide)
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide
- STL229625
- VU0508025-1
- Z28183443
-
- Inchi: 1S/C16H12ClN3O2/c1-22-15-5-3-11(17)9-14(15)20-16(21)10-2-4-12-13(8-10)19-7-6-18-12/h2-9H,1H3,(H,20,21)
- InChI Key: YFPMAIUDRVKEGZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)NC(C1C=CC2C(C=1)=NC=CN=2)=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 396
- XLogP3: 2.6
- Topological Polar Surface Area: 64.099
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3055-0755-2μmol |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-5μmol |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 5μl |
$63.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-10μmol |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 10μl |
$69.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-1mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-2mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-3mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-4mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 4mg |
$66.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-5mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 5mg |
$69.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-10mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 10mg |
$79.0 | 2023-07-06 | |
| Life Chemicals | F3055-0755-15mg |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide |
881438-75-1 | 90%+ | 15mg |
$89.0 | 2023-07-06 |
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide
Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide (CAS: 881438-75-1)
N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide (CAS: 881438-75-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and research.
The compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse pharmacological properties. Quinoxaline derivatives have been extensively studied for their anticancer, antimicrobial, and anti-inflammatory activities. N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide, in particular, has shown promise as a potent inhibitor of specific kinase pathways involved in cell proliferation and inflammation. Recent studies have elucidated its molecular targets and downstream effects, shedding light on its potential as a therapeutic agent.
One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, enabling further preclinical and clinical investigations. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have also been characterized, providing valuable insights into its suitability for in vivo applications. These studies have highlighted the compound's favorable bioavailability and stability, making it a promising candidate for further development.
In terms of biological activity, N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide has demonstrated significant efficacy in various in vitro and in vivo models. For instance, it has been shown to inhibit the growth of cancer cell lines by targeting key signaling pathways such as the PI3K/AKT/mTOR axis. Additionally, its anti-inflammatory effects have been attributed to the modulation of NF-κB and MAPK pathways. These findings suggest that the compound may have broad therapeutic potential, particularly in diseases characterized by dysregulated cell proliferation and inflammation.
Despite these promising results, challenges remain in the development of N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide as a drug candidate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its chemical structure must be addressed. Ongoing research is focused on improving the compound's selectivity and potency, as well as exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide (CAS: 881438-75-1) represents a promising small molecule with significant therapeutic potential. Recent advances in its synthesis, biological activity, and mechanistic understanding have laid the foundation for its further development. Continued research and collaboration will be essential to overcome existing challenges and realize the full potential of this compound in the treatment of cancer and inflammatory diseases.
881438-75-1 (N-(5-chloro-2-methoxyphenyl)quinoxaline-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)